Cas no 1784812-30-1 (3-Chloro-6-fluoro-2-methylaniline)

• Product Name: 3-Chloro-6-fluoro-2-methylaniline
• CAS No: 1784812-30-1
• MF: C₇H₇ClFN
• MW: 159.588584184647
• CID: 5001740
• Update Time: 2025-06-14

3-Chloro-6-fluoro-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-fluoro-2-methylaniline

• Inchi： 1S/C7H7ClFN/c1-4-5(8)2-3-6(9)7(4)10/h2-3H,10H2,1H3
• InChI Key： GNPRUTVGSJJHCW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1C)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• XLogP3: 2.3
• Topological Polar Surface Area: 26

Additional information on 3-Chloro-6-fluoro-2-methylaniline

Latest Research Insights on 3-Chloro-6-fluoro-2-methylaniline (CAS: 1784812-30-1) in Chemical Biology and Pharmaceutical Applications

3-Chloro-6-fluoro-2-methylaniline (CAS: 1784812-30-1) has recently emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of agrochemicals and pharmaceuticals. This aromatic amine derivative exhibits unique structural features that make it a versatile building block for designing molecules with targeted biological activities. Recent studies have focused on its role in the synthesis of kinase inhibitors and antimicrobial agents, leveraging its halogen-substituted aniline core for enhanced binding affinity and selectivity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in constructing pyrazole-based EGFR inhibitors, where the 3-chloro-6-fluoro substitution pattern significantly improved metabolic stability compared to non-halogenated analogs. The methyl group at the 2-position was found to contribute to optimal steric interactions within the ATP-binding pocket, as revealed by X-ray crystallography studies of the protein-ligand complex (DOI: 10.1021/acs.jmedchem.3c00518).

In pharmaceutical process chemistry, several recent patent applications (WO2023187542, US2023022691) have highlighted improved synthetic routes to 1784812-30-1 with yields exceeding 85% through catalytic amination of corresponding halobenzenes. These advances address previous challenges in regioselective amination and purification of this thermally sensitive compound. Notably, continuous flow chemistry approaches have reduced processing times by 60% while minimizing degradation products.

Emerging toxicological data from Chemical Research in Toxicology (2024, 37(2): 412-425) suggests that the compound's safety profile makes it suitable for further derivatization, with no significant genotoxicity observed in Ames tests at concentrations up to 1 mM. However, researchers caution that the fluoro-chloro combination may require additional metabolic stability screening for specific applications, as in vivo studies in rodent models showed varied hepatic clearance rates depending on the final drug scaffold.

The agrochemical sector has adopted 3-Chloro-6-fluoro-2-methylaniline as a precursor for next-generation fungicides, with Syngenta's recent field trials demonstrating 92% efficacy against Botrytis cinerea when incorporated into triazole derivatives. The compound's lipophilicity (calculated logP 2.3) and hydrogen bonding capacity (2 acceptors, 1 donor) appear optimal for plant systemic movement while maintaining environmental persistence within acceptable limits.

Analytical method development has kept pace with these applications. A 2024 ACS Omega publication detailed a robust UPLC-MS/MS method for quantifying 1784812-30-1 in complex matrices (LOQ 0.1 ng/mL), addressing previous challenges in detecting this low-molecular-weight compound (MW: 159.58 g/mol) amid synthetic byproducts. This advancement supports quality control in both research and manufacturing settings.

Looking forward, computational studies predict that further modification of the 3-Chloro-6-fluoro-2-methylaniline scaffold could yield compounds with activity against resistant bacterial strains. Molecular docking simulations suggest potential for targeting bacterial topoisomerase IV when incorporated into quinolone hybrids, though this requires experimental validation. The compound's dual halogenation pattern appears particularly promising for overcoming common resistance mechanisms in Gram-positive pathogens.